Cas no 5325-20-2 (3,4-dihydro-2H-1,4-benzothiazin-3-one)

3,4-dihydro-2H-1,4-benzothiazin-3-one structure
5325-20-2 structure
Product Name:3,4-dihydro-2H-1,4-benzothiazin-3-one
CAS No:5325-20-2
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00006698
CID:45699
PubChem ID:253662220
Update Time:2025-04-18

3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzo[b][1,4]thiazin-3(4H)-one
    • 4H-1,4-benzothiazin-3-one
    • (2H)1,4-Benzothiazin-3(4H)-one
    • BenzothiazinHone
    • 2H-1,4-Benzothiazin-3(4H)-one
    • 3,4-Dihydro-2H-1,4-benzothiazin-3-one
    • 2,4-Dihydro-1,4-benzothiazin-3-one
    • 1,4-BENZOTHIAZIN-3(4H)-ONE
    • MLS002637490
    • 4H-Benzo[1,4]thiazin-3-one
    • GTFMIJNXNMDHAB-UHFFFAOYSA-N
    • 3,4-Dihydro-3-oxo-2H-1,4-benzothiazine
    • 2H,4H-benzo[e]1,4-thiazin-3-one
    • NSC130
    • 1,4-benzothiazin-3-one
    • benzo[1,4]thiazin-3-one
    • 2H-1,4-Benzoth
    • 2H-1,4-benzothiazine-3(4H)-one
    • SCHEMBL13323
    • HMS1788G07
    • F19976
    • 4h-benzothiazin-3-one
    • SR-01000509790
    • FT-0604627
    • EN300-16263
    • NSC 130
    • (2H)1,4-benzothiazin-3 (4H)-one
    • 2H-1,4-Benzothiazin-3(4H)-one, 97%
    • HMS3095O23
    • BB 0243568
    • 3-OXO-1,4-BENZOTHIAZINE
    • B4554
    • DTXSID20201355
    • 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOTHIAZINE
    • GNF-Pf-3697
    • NSC-130
    • SCHEMBL7665246
    • 5325-20-2
    • AKOS001053245
    • 4B-058
    • (2h),1,4-benzothiazin-3(4h)-one
    • Z55120717
    • CHEMBL528154
    • F0001-1373
    • SY048313
    • UNII-W89RAU9XR5
    • 3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZINE
    • EINECS 226-197-5
    • AB-321/40172031
    • 4H-BENZO(1,4)THIAZIN-3-ONE
    • MFCD00006698
    • NS00032689
    • CS-0085251
    • EU-0050865
    • (2H)-1,4-Benzothiazin-3-(4H)-one
    • SR-01000509790-1
    • 2H-BENZO(B)(1,4)THIAZIN-3(4H)-ONE
    • SMR001547028
    • W89RAU9XR5
    • InChI=1/C8H7NOS/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10
    • STK319190
    • XH0965
    • DB-017934
    • DTXCID20123846
    • 3,4-dihydro-2H-1,4-benzothiazin-3-one
    • MDL： MFCD00006698
    • Inchi： 1S/C8H7NOS/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
    • InChI Key： GTFMIJNXNMDHAB-UHFFFAOYSA-N
    • SMILES： S1CC(NC2C=CC=CC1=2)=O
    • BRN： 131642

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1979 (rough estimate)
  • Melting Point: 178.0 to 182.0 deg-C
  • Boiling Point: 272.25°C (rough estimate)
  • Flash Point: 169.5°C
  • Refractive Index: 1.6458 (estimate)
  • PSA: 54.40000
  • LogP: 1.86880
  • Solubility: Not determined

3,4-dihydro-2H-1,4-benzothiazin-3-one Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

3,4-dihydro-2H-1,4-benzothiazin-3-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-2H-1,4-benzothiazin-3-one Pricemore >>

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3,4-dihydro-2H-1,4-benzothiazin-3-one Production Method

3,4-dihydro-2H-1,4-benzothiazin-3-one Related Literature

  • 1. Acetylation and acetoxylation of 4-hydroxy-1,4-benzothiazin- and -benzoxazin-3(4H)-ones (cyclic hydroxamic acids)
    R. T. Coutts,N. J. Pound J. Chem. Soc. C 1971 2696
  • 2. Acetylation and acetoxylation of 4-hydroxy-1,4-benzothiazin- and -benzoxazin-3(4H)-ones (cyclic hydroxamic acids)
    R. T. Coutts,N. J. Pound J. Chem. Soc. C 1971 2696
  • 3. Acetylation and acetoxylation of 4-hydroxy-1,4-benzothiazin- and -benzoxazin-3(4H)-ones (cyclic hydroxamic acids)
    R. T. Coutts,N. J. Pound J. Chem. Soc. C 1971 2696
  • 4. Thermolysis of o-nitro- and 2,4-dinitro-phenoxyacetic acids and related compounds
    R. S. Goudie,P. N. Preston J. Chem. Soc. C 1971 1718
  • 5. A simple ring-expansion of 1,4-benzothiazines to give 1,5-benzothiazepines
    Yoshifumi Maki,Magoichi Sako,Naomichi Mitsumori,Sadayuki Maeda,Masahiro Takaya J. Chem. Soc. Chem. Commun. 1983 450

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